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Compound of Interest

Compound Name: 2-(n-Propylthio)adenosine

CAS No.: 31528-53-7

Cat. No.: B1246292

Get Quote

Introduction & Physicochemical Profile
2-(n-Propylthio)adenosine is a nucleoside analog characterized by the substitution of the

hydrogen at the C2 position of the adenine ring with a hydrophobic propylthio group. This

structural modification significantly alters the solubility profile compared to the parent

compound, adenosine.

While adenosine is amphiphilic with moderate water solubility, the addition of the propylthio

moiety increases the compound's lipophilicity (LogP). Consequently, direct dissolution in

aqueous buffers (PBS, Saline) is often difficult and can lead to micro-precipitation, resulting in

inconsistent experimental data.
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Property Value Notes

Chemical Formula
Adenosine core + Propylthio

chain

Molecular Weight 341.39 g/mol Use this for Molar calculations

Predicted LogP ~1.5 - 2.0
More lipophilic than Adenosine

(LogP ~ -1.0)

Appearance White to Off-white Solid Hygroscopic; store desiccated

Primary Solvent DMSO (Dimethyl Sulfoxide)
Recommended for Stock

Solutions

Secondary Solvent Ethanol
Viable, but higher volatility

risks concentration shifts

Aqueous Solubility Poor (< 1 mg/mL)
Do not use for initial stock

preparation

Solubility Decision Matrix
To ensure experimental reproducibility, the "Golden Rule" of lipophilic nucleosides is to create a

high-concentration organic stock solution, followed by rapid dilution into the aqueous assay

medium.

Solvent Compatibility Table
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Solvent Solubility Rating Max Conc. (Est.) Application

DMSO (Anhydrous) Excellent 50 - 100 mM

Recommended Stock.

Cryo-stable and

antimicrobial.

Ethanol (100%) Good 10 - 25 mM

Alternative if DMSO is

toxic to specific

sensitive cell lines.

Water / PBS Poor < 0.5 mM

Avoid. High risk of

precipitation and

hydrolysis.

0.1 M HCl Moderate 5 - 10 mM

Not Recommended.

Acidic pH may

damage the glycosidic

bond.

Detailed Preparation Protocol
Materials Required

Compound: 2-(n-Propylthio)adenosine (Solid)

Solvent: Dimethyl Sulfoxide (DMSO), sterile filtered, cell-culture grade (≥99.9%).

Vessel: Amber glass vial (to protect from light) with a PTFE-lined cap.

Equipment: Analytical balance, Vortex mixer, Sonicator bath.

Step-by-Step Procedure: 10 mM Stock Solution
Target: Prepare 1 mL of a 10 mM Stock Solution.

Equilibration: Allow the vial of solid 2-(n-Propylthio)adenosine to equilibrate to room

temperature before opening. This prevents condensation from forming on the hygroscopic

solid.

Weighing: Weigh 3.41 mg of the compound.
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To cite this document: BenchChem. [Application Note: Solubilization and Handling of 2-(n-
Propylthio)adenosine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246292/docs#application-note-solubilization-and-
handling-of-2-n-propylthio-adenosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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